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Compound of Interest

Compound Name: Basic Red 29

Cat. No.: B1218400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the preparation of a Basic
Red 29 stock solution. The protocol is designed for research and development applications,

emphasizing safety, accuracy, and reproducibility.

Quantitative Data Summary
A summary of the key quantitative properties of Basic Red 29 is presented in Table 1. This

data is essential for accurate preparation of stock solutions and for understanding the

chemical's characteristics.

Table 1: Properties of Basic Red 29

Property Value References

Molecular Formula C₁₉H₁₇ClN₄S [1][2][3][4][5]

Molecular Weight ~368.9 g/mol [1][2][3]

Appearance Dark red powder [2][4][5][6][7]

Solubility in Water 120 g/L at 25°C [2][4][5][7][8]

CAS Number 42373-04-6 [1][2][9]
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Experimental Protocol: Preparation of a 10 mM
Basic Red 29 Stock Solution in Water
This protocol details the preparation of a 10 mM stock solution. The concentration can be

adjusted as needed by modifying the mass of Basic Red 29, calculated using its molecular

weight.

2.1. Materials

Basic Red 29 powder (CAS: 42373-04-6)

High-purity water (e.g., distilled, deionized, or Milli-Q)

Analytical balance

Weighing paper or boat

Spatula

Volumetric flask (appropriate size, e.g., 10 mL, 50 mL, 100 mL)

Beaker

Magnetic stirrer and stir bar

Pipettes

Amber glass or opaque storage bottles

2.2. Safety Precautions

Basic Red 29 is an irritant.[1][6][10] Always handle this chemical in a well-ventilated area or a

chemical fume hood.[10][11] Personal Protective Equipment (PPE), including a lab coat, safety

goggles, and chemical-resistant gloves, must be worn at all times.[10][11] Avoid inhalation of

the powder and contact with skin and eyes.[10][11] In case of contact, rinse the affected area

thoroughly with water.[10][12][13]

2.3. Step-by-Step Procedure
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Calculate the required mass of Basic Red 29:

To prepare a 10 mM (0.010 mol/L) stock solution, use the following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 50 mL (0.050 L) of a 10 mM solution:

Mass (g) = 0.010 mol/L x 0.050 L x 368.9 g/mol = 0.18445 g

Weigh the Basic Red 29 powder:

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh out the calculated mass of Basic Red 29 powder using a spatula.

Dissolve the powder:

Transfer the weighed powder to a beaker containing a magnetic stir bar.

Add a volume of high-purity water that is approximately half of the final desired volume

(e.g., 25 mL for a 50 mL final volume).

Place the beaker on a magnetic stirrer and stir until the powder is completely dissolved.

The solution should be a clear, red liquid. Basic Red 29 is highly soluble in water.[2][4][5]

[7][8]

Bring to the final volume:

Once fully dissolved, carefully transfer the solution from the beaker to a volumetric flask of

the appropriate size (e.g., 50 mL).

Rinse the beaker with a small amount of high-purity water and add the rinsing to the

volumetric flask to ensure all the dye is transferred. Repeat this step two to three times.

Add high-purity water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.
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Mix and store the solution:

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

Transfer the final stock solution to a clearly labeled amber glass or opaque bottle for

storage. The label should include the name of the solution (Basic Red 29), the

concentration (10 mM), the solvent (water), the preparation date, and the preparer's

initials.

Store the solution at room temperature, protected from light to prevent potential

photodegradation. While specific stability data is not readily available, storing in a dark,

cool place is a general best practice for dye solutions.

Visualizations
3.1. Experimental Workflow

The following diagram illustrates the workflow for preparing the Basic Red 29 stock solution.

Preparation Finalization

1. Calculate Mass 2. Weigh Powder 3. Dissolve in Water 4. Bring to Final Volume 5. Mix Homogeneously

Transfer to
Volumetric Flask

6. Store Properly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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